Cas no 208463-68-7 (5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-)
208463-68-7 structure
Product Name:5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-
CAS No:208463-68-7
MF:C15H10ClNO2
MW:271.698402881622
CID:242029
Update Time:2024-01-26
5-Oxazolol,4-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-
- 5-Oxazolol, 4-(4-chlorophenyl)-2-phenyl-
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- Inchi: 1S/C15H10ClNO2/c16-12-8-6-10(7-9-12)13-15(18)19-14(17-13)11-4-2-1-3-5-11/h1-9,18H
- InChI Key: FNRURLXLHLORQH-UHFFFAOYSA-N
- SMILES: O1C(O)=C(C2=CC=C(Cl)C=C2)N=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 271.0401
- Monoisotopic Mass: 271.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3A^2
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 443.7±53.0 °C(Predicted)
- PSA: 46.26
- pka: 5.29±0.50(Predicted)
5-Oxazolol,4-(4-chlorophenyl)-2-phenyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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